Cas no 1453124-83-8 (2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate
• CAS No: 1453124-83-8
• MF: C₆H₁₁N₃O₃S
• MW: 205.234839677811
• CID: 5243702
• Update Time: 2025-10-29

2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-ethanol, 1-methyl-, 4-methanesulfonate
• 2-(1-Methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate
• 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate

• Inchi： 1S/C6H11N3O3S/c1-9-5-6(7-8-9)3-4-12-13(2,10)11/h5H,3-4H2,1-2H3
• InChI Key： DXDBNKDZSQVTJC-UHFFFAOYSA-N
• SMILES： O=S(C)(OCCC1=CN(C)N=N1)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 426.7±47.0 °C(Predicted)
• pka: 1.07±0.10(Predicted)

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate

Introduction to 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate (CAS No. 1453124-83-8)

2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate, identified by its CAS number 1453124-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a methyl group at the 1-position and an ethyl methanesulfonate moiety at the 2-position enhances its chemical reactivity and potential applications in drug development.

The triazole ring is a key pharmacophore in many therapeutic agents, exhibiting properties such as antifungal, antiviral, and anti-inflammatory effects. The modification of this core structure with an ethyl methanesulfonate group introduces additional functional properties that make it a valuable intermediate in synthetic chemistry. This compound has been explored in various research settings, particularly in the synthesis of novel bioactive molecules.

In recent years, there has been a surge in interest regarding the development of new compounds with triazole scaffolds due to their demonstrated efficacy in modulating biological pathways. The 1-methyl substitution on the triazole ring not only influences the electronic properties of the molecule but also affects its binding affinity to biological targets. This feature has made it a focal point for medicinal chemists seeking to design more potent and selective drug candidates.

One of the most compelling aspects of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate is its utility as a building block in the synthesis of more complex molecules. The methanesulfonate ester functionality provides a versatile handle for further chemical transformations, allowing researchers to introduce additional substituents or modify existing ones with precision. This flexibility has been exploited in several high-profile studies aimed at developing new therapeutic agents.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have indicated that modifications to the triazole ring can significantly alter the pharmacokinetic properties of derived compounds. Specifically, the presence of a methyl group has been shown to enhance metabolic stability while maintaining biological activity. These insights have guided researchers in optimizing synthetic routes to produce derivatives with improved pharmacological profiles.

The ethoxy group linked to the triazole ring also plays a crucial role in determining the overall behavior of this compound. It serves as a point of attachment for various functional groups, enabling the creation of diverse chemical entities. This adaptability has made it a popular choice for medicinal chemists engaged in hit-to-lead optimization programs.

In clinical research, derivatives of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate have been investigated for their potential therapeutic applications. Preliminary studies suggest that certain modifications can lead to compounds with significant anti-inflammatory and immunomodulatory effects. These findings are particularly relevant given the increasing demand for treatments targeting chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods have enabled more efficient production processes, reducing both cost and environmental impact. Such improvements are essential for scaling up production and making these valuable intermediates more accessible to academic and industrial researchers alike.

The role of triazole derivatives in addressing unmet medical needs continues to expand. By leveraging structural modifications such as those found in 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate, scientists are uncovering new possibilities for drug discovery. The combination of computational modeling with experimental validation has accelerated the pace at which novel compounds are being developed.

Future directions in research may focus on exploring alternative synthetic pathways and expanding the range of derivatives synthesized from this core structure. The integration of machine learning algorithms into drug discovery pipelines could further enhance the identification of promising candidates derived from this compound class.

In summary,2-(1-methyl-1H-1,2,3-triazol-4-yl)ethyl methanesulfonate (CAS No. 1453124-83-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications. Its unique combination of functional groups makes it an indispensable tool for researchers aiming to develop innovative therapeutic agents.